Cas no 56004-61-6 (o-Xylene-d10)

Technical Introduction: o-Xylene-d10 o-Xylene-d10 (C8D10) is a deuterated analog of o-xylene, where all hydrogen atoms are replaced by deuterium. This isotopically labeled compound is widely used as an internal standard or solvent in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry due to its high isotopic purity (>98%) and minimal spectral interference. Its chemical stability and predictable splitting patterns enhance analytical precision in quantitative studies. o-Xylene-d10 is also employed in mechanistic research, kinetic studies, and as a tracer in organic synthesis. The compound's consistent performance and compatibility with sensitive instrumentation make it a reliable choice for high-precision applications in research and industry.
o-Xylene-d10 structure
o-Xylene-d10 structure
Product Name:o-Xylene-d10
CAS No:56004-61-6
MF:C8D10
MW:116.2266
MDL:MFCD00037698
CID:89883
PubChem ID:24850537
Update Time:2025-06-08

o-Xylene-d10 Chemical and Physical Properties

Names and Identifiers

    • o-Xylene-d10
    • 1,2,3,4-tetradeuterio-5,6-bis-trideuteriomethyl-benzene
    • 1,2-Dimethylbenzene-d10
    • DE355C
    • decadeuterio-o-xylene
    • EINECS 259-942-8
    • o-Xylene-d101000µg
    • Perdeuterated o-xylene
    • o-Xylene-d{10}
    • MDL： MFCD00037698
    • Inchi： InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i1D3,2D3,3D,4D,5D,6D
    • InChI Key： CTQNGGLPUBDAKN-ZGYYUIRESA-N
    • SMILES： C([2H])([2H])([2H])C1=C([2H])C([2H])=C([2H])C([2H])=C1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 116.14100
  • Monoisotopic Mass: 116.141
  • Isotope Atom Count: 10
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 56.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 0.953 g/mL at 25 °C(lit.)
  • Melting Point: -25 °C (lit.)
  • Boiling Point: 142 °C(lit.)
  • Flash Point: Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • Refractive Index: n20/D 1.5016(lit.)
  • PSA: 0.00000
  • LogP: 2.30340
  • Merck: 14,10081
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble

o-Xylene-d10 Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226,H312,H315,H332
  • Warning Statement： P280
  • Hazardous Material transportation number：UN 1307 3
  • WGK Germany：2
  • Hazard Category Code： 10-20/21-38
  • Safety Instruction： S25
  • Hazardous Material Identification： Xn
  • HazardClass：3
  • PackingGroup：II
  • Storage Condition：Flammable area
  • Packing Group：II
  • Risk Phrases：R10; R20/21; R38
  • Safety Term：S25
  • Packing Group：II

o-Xylene-d10 Pricemore >>

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abcr
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o-Xylene-d10 Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56004-61-6)o-Xylene-d10
Order Number:A935669
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:18
Price ($):199.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:56004-61-6)o-Xylene-d10
A935669
Purity:99%
Quantity:5g
Price ($):199.0
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